(5-Methylimidazo[1,2-a]pyridin-2-yl)-(2-phenylpyrrolidin-1-yl)methanone

• IUPAC Name: (5-methylimidazo[1,2-a]pyridin-2-yl)-(2-phenylpyrrolidin-1-yl)methanone
• InChI: InChI=1S/C19H19N3O/c1-14-7-5-11-18-20-16(13-22(14)18)19(23)21-12-6-10-17(21)15-8-3-2-4-9-15/h2-5,7-9,11,13,17H,6,10,12H2,1H3
• InChI Key: LQWQQSFMUKVRDB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC2=NC(=CN12)C(=O)N3CCCC3C4=CC=CC=C4
• Molecular Formula: C19H19N3O
• Molecular Weight: 305.4 g/mol

Description

(5-Methylimidazo[1,2-a]pyridin-2-yl)-(2-phenylpyrrolidin-1-yl)methanone, also known as MIPM, is a synthetic compound that has gained significant attention from the scientific community due to its potential therapeutic applications. MIPM is a member of the class of pyrrolidinones, which are known to have various biological activities, including anticonvulsant, analgesic, and anxiolytic effects.

Mechanism of Action

The exact mechanism of action of (5-Methylimidazo[1,2-a]pyridin-2-yl)-(2-phenylpyrrolidin-1-yl)methanone is not fully understood. However, it is believed to act on the GABAergic system, which is involved in the regulation of neuronal excitability. (5-Methylimidazo[1,2-a]pyridin-2-yl)-(2-phenylpyrrolidin-1-yl)methanone has been shown to enhance GABAergic transmission by increasing the release of GABA and potentiating the activity of GABA receptors.
Biochemical and Physiological Effects
(5-Methylimidazo[1,2-a]pyridin-2-yl)-(2-phenylpyrrolidin-1-yl)methanone has been shown to have several biochemical and physiological effects. It has been shown to reduce the frequency and duration of seizures in animal models of epilepsy. (5-Methylimidazo[1,2-a]pyridin-2-yl)-(2-phenylpyrrolidin-1-yl)methanone also has analgesic effects and has been shown to reduce pain in animal models of neuropathic pain. Additionally, (5-Methylimidazo[1,2-a]pyridin-2-yl)-(2-phenylpyrrolidin-1-yl)methanone has anxiolytic effects and has been shown to reduce anxiety in animal models of anxiety disorders.

Advantages and Limitations for Lab Experiments

(5-Methylimidazo[1,2-a]pyridin-2-yl)-(2-phenylpyrrolidin-1-yl)methanone has several advantages for lab experiments. It is relatively easy to synthesize and has a high degree of purity. (5-Methylimidazo[1,2-a]pyridin-2-yl)-(2-phenylpyrrolidin-1-yl)methanone is also stable under normal laboratory conditions, which makes it suitable for long-term storage. However, (5-Methylimidazo[1,2-a]pyridin-2-yl)-(2-phenylpyrrolidin-1-yl)methanone has some limitations for lab experiments. It has low solubility in water, which can make it difficult to administer in vivo. Additionally, (5-Methylimidazo[1,2-a]pyridin-2-yl)-(2-phenylpyrrolidin-1-yl)methanone has a short half-life, which can limit its effectiveness in some experiments.

Future Directions

There are several future directions for research on (5-Methylimidazo[1,2-a]pyridin-2-yl)-(2-phenylpyrrolidin-1-yl)methanone. One area of research is the development of more effective formulations for the administration of (5-Methylimidazo[1,2-a]pyridin-2-yl)-(2-phenylpyrrolidin-1-yl)methanone in vivo. Another area of research is the investigation of the potential use of (5-Methylimidazo[1,2-a]pyridin-2-yl)-(2-phenylpyrrolidin-1-yl)methanone in the treatment of other neurological disorders, such as multiple sclerosis and traumatic brain injury. Additionally, further research is needed to fully understand the mechanism of action of (5-Methylimidazo[1,2-a]pyridin-2-yl)-(2-phenylpyrrolidin-1-yl)methanone and to identify potential targets for drug development.

Synthesis Methods

(5-Methylimidazo[1,2-a]pyridin-2-yl)-(2-phenylpyrrolidin-1-yl)methanone can be synthesized by a multi-step process that involves the reaction of 2-phenylpyrrolidine with 5-methylimidazo[1,2-a]pyridine-2-carboxylic acid, followed by the reduction of the resulting intermediate with lithium aluminum hydride. The final product is obtained by the reaction of the intermediate with paraformaldehyde and hydrochloric acid.

Scientific Research Applications

(5-Methylimidazo[1,2-a]pyridin-2-yl)-(2-phenylpyrrolidin-1-yl)methanone has been extensively studied for its potential therapeutic applications. It has been shown to have anticonvulsant, analgesic, and anxiolytic effects in animal models. (5-Methylimidazo[1,2-a]pyridin-2-yl)-(2-phenylpyrrolidin-1-yl)methanone has also been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.